1H-Naphthalen-2-one, 3,4,5,6,7,8-hexahydro-4a,8a-dimethyl-

Catalog No.
S3618963
CAS No.
77644-38-3
M.F
C12H20O
M. Wt
180.29 g/mol
Availability
In Stock
* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.
1H-Naphthalen-2-one, 3,4,5,6,7,8-hexahydro-4a,8a-d...

CAS Number

77644-38-3

Product Name

1H-Naphthalen-2-one, 3,4,5,6,7,8-hexahydro-4a,8a-dimethyl-

IUPAC Name

4a,8a-dimethyl-3,4,5,6,7,8-hexahydro-1H-naphthalen-2-one

Molecular Formula

C12H20O

Molecular Weight

180.29 g/mol

InChI

InChI=1S/C12H20O/c1-11-6-3-4-7-12(11,2)9-10(13)5-8-11/h3-9H2,1-2H3

InChI Key

CUUZZZQYSLHVPL-UHFFFAOYSA-N

SMILES

CC12CCCCC1(CC(=O)CC2)C

Canonical SMILES

CC12CCCCC1(CC(=O)CC2)C

XLogP3

3.3

Dates

Last modified: 04-14-2024

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